Cas no 2137576-64-6 (5-chloro-6,7-dimethyl-2-propyl-1,2,4triazolo1,5-apyridine)

• Product Name: 5-chloro-6,7-dimethyl-2-propyl-1,2,4triazolo1,5-apyridine
• CAS No: 2137576-64-6
• MF: C₁₁H₁₄ClN₃
• MW: 223.701961040497
• CID: 6429047
• PubChem ID: 165469912
• Update Time: 2025-05-20

5-chloro-6,7-dimethyl-2-propyl-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6,7-dimethyl-2-propyl-1,2,4triazolo1,5-apyridine
• 2137576-64-6
• 5-chloro-6,7-dimethyl-2-propyl-[1,2,4]triazolo[1,5-a]pyridine
• EN300-1078316

• Inchi： 1S/C11H14ClN3/c1-4-5-9-13-10-6-7(2)8(3)11(12)15(10)14-9/h6H,4-5H2,1-3H3
• InChI Key： MKLJIQVRWDGPHU-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(C)=CC2=NC(CCC)=NN21

Computed Properties

• Exact Mass: 223.0876252g/mol
• Monoisotopic Mass: 223.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-chloro-6,7-dimethyl-2-propyl-1,2,4triazolo1,5-apyridine

Introduction to 5-chloro-6,7-dimethyl-2-propyl-1,2,4-triazolo[1,5-apyridine (CAS No. 2137576-64-6)

The compound 5-chloro-6,7-dimethyl-2-propyl-1,2,4-triazolo[1,5-apyridine (CAS No. 2137576-64-6) represents a significant advancement in the field of heterocyclic chemistry and pharmaceutical research. This intricate molecular structure, characterized by its triazolo[1,5-apyridine core, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a chloro substituent and dimethyl groups at the 6 and 7 positions, contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of triazolo[1,5-apyridine derivatives in the development of novel therapeutic agents. These compounds exhibit a broad spectrum of biological activities, making them valuable scaffolds for drug design. The 5-chloro substituent in particular plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the molecule. Its electron-withdrawing nature enhances the compound's ability to interact with biological targets, thereby improving its efficacy.

The dimethyl groups at the 6 and 7 positions further contribute to the compound's structural stability and binding affinity. These bulky substituents prevent unwanted side reactions and enhance the molecule's solubility in biological fluids. Additionally, the triazolo[1,5-apyridine core is known for its ability to form stable complexes with various biomolecules, including enzymes and receptors. This property makes it an attractive candidate for developing inhibitors and agonists targeting a wide range of diseases.

In recent years, researchers have been exploring the potential of 5-chloro-6,7-dimethyl-2-propyl-1,2,4-triazolo[1,5-apyridine as a lead compound for drug discovery. Initial studies have demonstrated its efficacy in inhibiting certain enzymes associated with inflammatory diseases. The compound's ability to modulate these enzymes suggests its potential as a therapeutic agent for conditions such as arthritis and autoimmune disorders. Furthermore, its structural similarity to known bioactive molecules makes it a promising candidate for further optimization.

The synthesis of 5-chloro-6,7-dimethyl-2-propyl-1,2,4-triazolo[1,5-apyridine involves a multi-step process that requires precise control over reaction conditions. The introduction of the chloro substituent at the 5-position is particularly critical and must be performed under anhydrous conditions to prevent degradation. The subsequent methylation at the 6 and 7 positions further requires careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve the efficiency of these transformations.

Once synthesized, 5-chloro-6,7-dimethyl-2-propyl-1,2,4-triazolo[1,5-apyridine undergoes rigorous testing to evaluate its biological activity and safety profile. In vitro assays are conducted to assess its interaction with target enzymes and receptors. These studies provide valuable insights into its potential therapeutic applications. Additionally, preclinical studies are performed to evaluate its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). These data are essential for determining its suitability for further development into a clinical candidate.

The latest research in this field has also explored the use of computational methods to predict the biological activity of triazolo[1,5-apyridine derivatives. Molecular docking simulations have been employed to identify potential binding sites on target proteins and predict how modifications to the molecule can enhance its binding affinity. These computational approaches complement traditional experimental methods and accelerate the drug discovery process.

One notable study published in a leading scientific journal demonstrated that modifications to the chloro substituent could significantly enhance the potency of 5-chloro-6,7-dimethyl-2-propyl-1,2,4-triazolo[1,5-apyridine against a specific enzyme target. By introducing additional functional groups or altering the electronic properties of the molecule through strategic substitutions at other positions, researchers were able to fine-tune its biological activity. This finding underscores the importance of structural optimization in developing effective therapeutic agents.

The future prospects for 5-chloro-6,7-dimethyl-2-propyl-1H-indazolium bromide are promising given its versatile applications in pharmaceutical research. Ongoing studies aim to explore new synthetic pathways that could improve yield and reduce costs associated with production. Additionally, researchers are investigating novel derivatives that may exhibit enhanced biological activity or improved pharmacokinetic properties.

In conclusion, 5-chloro -6 ,7 -dimethyl -2 -propyl -1 ,2 ,4 -triazolo [ 1 ,5 -apyridine ( CAS No .2137576 -64 -6 ) represents a significant advancement in heterocyclic chemistry with potential applications in drug discovery . Its unique molecular structure , characterized by multiple functional groups, makes it an attractive candidate for developing novel therapeutic agents . Recent studies have highlighted its efficacy against various disease targets , paving the way for further exploration into its therapeutic potential . With continued research and development, this compound holds promise for contributing to advancements in medicine.